Cas no 100828-24-8 (1-Piperazineaceticacid, 3-carboxy-)
100828-24-8 structure
Product Name:1-Piperazineaceticacid, 3-carboxy-
CAS No:100828-24-8
MF:C7H12N2O4
MW:188.181181907654
CID:124251
PubChem ID:13491863
Update Time:2025-04-18
1-Piperazineaceticacid, 3-carboxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazineaceticacid, 3-carboxy-
- 4-(CARBOXYMETHYL)PIPERAZINE-2-CARBOXYLIC ACID
- 1-Piperazineaceticacid,3-carboxy-(9CI)
- 4-(Carboxymethyl)piperazin-2-carboxylic acid
- 100828-24-8
- J-513678
- DTXSID70542109
- CHEMBL98814
- 1-piperazineacetic acid,3-carboxy-
-
- Inchi: 1S/C7H12N2O4/c10-6(11)4-9-2-1-8-5(3-9)7(12)13/h5,8H,1-4H2,(H,10,11)(H,12,13)
- InChI Key: MJNNLNHBBKKFFN-UHFFFAOYSA-N
- SMILES: OC(C1CN(CC(=O)O)CCN1)=O
Computed Properties
- Exact Mass: 188.079707g/mol
- Monoisotopic Mass: 188.079707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 188.18g/mol
- XLogP3: -5.7
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- PSA: 89.87000
- LogP: -1.30390
1-Piperazineaceticacid, 3-carboxy- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
100828-24-8 (1-Piperazineaceticacid, 3-carboxy-) Related Products
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